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Compound of Interest

Compound Name: Methyl 1h-indazole-6-carboxylate

Cat. No.: B061901

An In-depth Technical Guide to Methyl 1H-indazole-6-carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical properties and structure of key intermediates is paramount. Methyl 1H-
indazole-6-carboxylate is a versatile scaffold used in the synthesis of a variety of biologically
active molecules.[1] This technical guide provides a detailed overview of its chemical
properties, structure, and relevant experimental protocols.

Chemical Structure and Properties

Methyl 1H-indazole-6-carboxylate is a heterocyclic aromatic compound with the chemical
formula CeHsN202.[2] Its structure consists of a bicyclic indazole core, which is a fusion of a
benzene ring and a pyrazole ring, with a methyl carboxylate group attached at the 6th position.

Chemical Structure

Caption: 2D chemical structure of Methyl 1H-indazole-6-carboxylate.

Physicochemical Properties

The key physicochemical properties of Methyl 1H-indazole-6-carboxylate are summarized in
the table below.
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Property Value Source
methyl 1H-indazole-6-

IUPAC Name [2]
carboxylate

CAS Number 170487-40-8 [2]

Molecular Formula CoHsN202 [2]

Molecular Weight 176.17 g/mol [3114]
White to reddish-yellow crystal

Appearance [2]
powder

Purity >97% [1112]

Flash Point 162.6 +20.4 °C [5]

LogP 1.80 [5]
TUSICEWIXLMXEY-

InChl Key [2]
UHFFFAOYSA-N

SMILES COC(=0)clccc2ce(cl)c[nH]n2

Experimental Protocols

Detailed experimental protocols are crucial for the successful synthesis and characterization of

chemical compounds. Below are representative methodologies for the synthesis and

spectroscopic analysis of Methyl 1H-indazole-6-carboxylate.

Synthesis Protocol

The synthesis of Methyl 1H-indazole-6-carboxylate can be achieved through various

synthetic routes, often involving cyclization and esterification reactions.[1] A common approach
is the reaction of a suitably substituted phenylhydrazine with a carbonyl compound, followed by
cyclization. Another approach involves the modification of an existing indazole core.

A representative synthesis for a related compound, methyl 3-iodoindazole-6-carboxylate, starts
from methyl 1H-indazole-6-carboxylate. To a solution of methyl 1H-indazole-6-carboxylate
(2.5 g, 14.2 mmol) in DMF (30 mL), potassium hydroxide (1.8 g, 31.9 mmol) is added in
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batches, followed by the addition of iodine (5.4 g, 21.3 mmol) at 0 °C.[6] The reaction mixture is
then stirred at room temperature for 1 hour.[6] After the reaction is complete, the mixture is
poured into ice water and extracted with ethyl acetate.[6] The combined organic phases are
washed, dried, and concentrated to yield the product.[6]

Spectroscopic Characterization

For the structural elucidation and confirmation of purity, a combination of spectroscopic
techniques is employed.

General Procedure for Spectroscopic Analysis:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a 300 MHz or higher spectrometer.[7][8] The sample is dissolved in a deuterated
solvent, such as DMSO-de or CDCls, and chemical shifts are reported in parts per million
(ppm) relative to the residual solvent signal.[7][9]

« Infrared (IR) Spectroscopy: IR spectra are recorded on an FTIR spectrometer.[7] The
analysis can be performed on a solid sample using an ATR accessory or as a KBr pellet.[9]
Characteristic absorption bands are reported in wavenumbers (cm=1).[7]

e Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are obtained using a mass
spectrometer, often with an electrospray ionization (ESI) source in positive ion mode, to
confirm the molecular weight and elemental composition.[7][9]

ChemicalBook provides access to various spectra for Methyl 1H-indazole-6-carboxylate,
including *H NMR, IR, and MS data.[10]

Experimental Workflow

The general workflow for the synthesis and purification of Methyl 1H-indazole-6-carboxylate
and its derivatives is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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